1-(3,5-dichloro-4-methylbenzoyl)-3-azetidinol

• IUPAC Name: (3,5-dichloro-4-methylphenyl)-(3-hydroxyazetidin-1-yl)methanone
• InChI: InChI=1S/C11H11Cl2NO2/c1-6-9(12)2-7(3-10(6)13)11(16)14-4-8(15)5-14/h2-3,8,15H,4-5H2,1H3
• InChI Key: AXNCCZSVFLBLAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)C(=O)N2CC(C2)O)Cl
• Molecular Formula: C11H11Cl2NO2
• Molecular Weight: 260.11 g/mol

Description

1-(3,5-dichloro-4-methylbenzoyl)-3-azetidinol, also known as DCA, is a chemical compound that has been extensively researched for its potential applications in various fields of science. DCA is a white crystalline powder that is soluble in water and other organic solvents. It is a derivative of benzoyl chloride and azetidine, and its chemical formula is C11H12Cl2NO2.

Mechanism of Action

The mechanism of action of 1-(3,5-dichloro-4-methylbenzoyl)-3-azetidinol is not fully understood, but it is believed to act as a non-competitive inhibitor of pyruvate dehydrogenase kinase (PDK). PDK is an enzyme that inhibits the activity of pyruvate dehydrogenase (PDH), which is involved in the conversion of pyruvate to acetyl-CoA. By inhibiting PDK, this compound increases the activity of PDH, leading to increased glucose oxidation and ATP production.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase glucose uptake and oxidation in cancer cells, leading to reduced tumor growth. This compound has also been found to improve insulin sensitivity and reduce hepatic glucose production in diabetic animals. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(3,5-dichloro-4-methylbenzoyl)-3-azetidinol has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, this compound has some limitations. It is highly toxic and must be handled with care. This compound is also expensive, which may limit its use in some experiments.

Future Directions

There are several future directions for the research on 1-(3,5-dichloro-4-methylbenzoyl)-3-azetidinol. One area of interest is the development of this compound-based therapies for cancer and metabolic disorders. Another area of research is the investigation of the mechanisms of action of this compound, which may lead to the discovery of new targets for drug development. Additionally, the synthesis of new this compound derivatives with improved properties is an area of active research.

Synthesis Methods

The synthesis of 1-(3,5-dichloro-4-methylbenzoyl)-3-azetidinol involves the reaction of 3,5-dichloro-4-methylbenzoic acid with azetidine in the presence of a suitable catalyst. The reaction proceeds via the formation of an intermediate, which is then hydrolyzed to yield this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, pressure, and solvent.

Scientific Research Applications

1-(3,5-dichloro-4-methylbenzoyl)-3-azetidinol has been found to have various applications in scientific research. It has been used as a building block for the synthesis of other compounds, such as antitumor agents, antimicrobial agents, and anti-inflammatory agents. This compound has also been studied for its potential as a chiral auxiliary in asymmetric synthesis.